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Compound of Interest

1,5-Dibromo-2,4-
Compound Name: _
dimethoxybenzene

cat. No.: B1586223

An In-depth Technical Guide to the Material Safety Data Sheet for 1,5-Dibromo-2,4-
dimethoxybenzene

Introduction: Beyond the Formula

1,5-Dibromo-2,4-dimethoxybenzene is a substituted aromatic compound with the molecular
formula CsHsBr202.[1][2] While its name delineates its structure, its significance in the scientific
community lies in its role as a critical building block. It serves as an important intermediate in
the synthesis of high-value pharmaceutical compounds, including the anti-HIV drug Elvitegravir
and the anticancer agent Psoralidin.[1][2] For researchers and drug development
professionals, handling this compound is a necessary step in the path toward discovery.
However, its utility is matched by potential hazards inherent to its chemical nature as a
brominated aromatic compound.

This guide moves beyond a standard safety data sheet (SDS) template. It is designed to
provide senior application scientists and laboratory professionals with a deeper, more causal
understanding of the safety protocols surrounding 1,5-Dibromo-2,4-dimethoxybenzene. By
understanding the "why" behind each safety recommendation—grounded in its chemical
properties and toxicological potential—we can foster a culture of proactive safety and scientific
integrity.

Section 1: Core Chemical and Physical Identity
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A thorough understanding of a chemical's physical properties is the foundation of its safe
handling and use. These characteristics dictate its behavior under various laboratory conditions
and inform decisions regarding storage, manipulation, and emergency response.

Property Data Source(s)

1,5-dibromo-2,4-
IUPAC Name ) PubChem
dimethoxybenzene

CAS Number 24988-36-1 ChemicalBook][3]
Molecular Formula CsHsBr20:2 [1][2][3]
Molecular Weight 295.96 g/mol [1112][3]
Appearance Solid [4]

Solubility Does not mix well with water [4]

Stability Stable under normal conditions  [4][5]

Note: Specific melting and boiling points for this isomer are not widely reported in standard
safety databases; however, related isomers provide a general expectation of a relatively high-
melting solid and a high boiling point.

Section 2: Hazard Identification and Toxicological
Rationale

While comprehensive toxicological data for 1,5-Dibromo-2,4-dimethoxybenzene is not
available, the Globally Harmonized System (GHS) classifications for closely related isomers,
such as 1,4-Dibromo-2,5-dimethoxybenzene, provide a strong basis for a conservative and
responsible hazard assessment.[5][6][7] The presence of two bromine atoms on a benzene ring
suggests potential for irritation and long-term health effects.

GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Primary Routes of Exposure and Health Effects:

 Inhalation: Inhaling dusts can lead to irritation of the nose, throat, and lungs.[4][6][7] For
individuals with pre-existing respiratory conditions like asthma or bronchitis, exposure could
lead to further disability.[4]

o Skin Contact: Direct contact is likely to cause skin irritation, characterized by redness and
inflammation.[4][6] The material may accentuate pre-existing dermatitis.[4] Importantly,
absorption through broken skin could lead to systemic effects.[4]

o Eye Contact: The compound is expected to be a serious eye irritant, causing pain and
potential damage if not promptly addressed.[4][5][6]

 Ingestion: While not a primary route of occupational exposure, ingestion may be harmful.[8]

o Chronic Effects: Long-term exposure to respiratory irritants can lead to airway diseases.[4]
There is also concern that the substance may accumulate in the body with repeated
exposure.[4] Some evidence from animal testing on related compounds suggests potential
toxicity to an unborn fetus.[4]

Section 3: Proactive Handling and Personal
Protective Equipment (PPE)

The principle of "as low as reasonably achievable" (ALARA) exposure should guide all
interactions with this compound. This is achieved through a multi-layered approach combining
engineering controls, administrative procedures, and appropriate PPE.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://datasheets.scbt.com/sc-223035.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2_5-dimethoxybenzene
https://www.echemi.com/sds/4-5-dibromoveratrole-pd180824128186.html
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2_5-dimethoxybenzene
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1985809&productDescription=14-DIBRMO-25-DIMETHOXYBNZE+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromo-2_5-dimethoxybenzene
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://datasheets.scbt.com/sc-223035.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Safe Handling Protocol

The following protocol outlines a self-validating system for handling 1,5-Dibromo-2,4-
dimethoxybenzene powder.

e Preparation:

[¢]

Verify that a chemical fume hood is certified and functioning correctly.

o

Ensure an eyewash station and safety shower are unobstructed and within a 10-second
travel distance.[5]

[¢]

Cover the work surface within the fume hood with absorbent, disposable bench paper.

[e]

Assemble all necessary glassware and equipment before retrieving the chemical.
e Donning PPE:
o Wear a flame-resistant lab coat, fully fastened.
o Don tightly fitting safety goggles.[7] A face shield is recommended for larger quantities.[9]

o Wear chemical-resistant gloves (e.g., nitrile, neoprene).[10] Always inspect gloves for
tears or holes before use.[9][11]

e Chemical Handling:

o Perform all manipulations, including weighing and transferring, inside the chemical fume
hood to prevent inhalation of dust.[10][12]

o Use spatulas and weighing boats appropriate for the amount being handled to minimize
the generation of airborne dust.

o Keep the container tightly sealed when not in use.[5][13]
e Post-Handling:

o Decontaminate spatulas and any non-disposable equipment.
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[e]

Wipe down the work surface inside the fume hood.

o

Dispose of contaminated bench paper, weighing boats, and gloves as hazardous waste.

[¢]

Remove PPE in the correct order (gloves first, then goggles, then lab coat) to avoid cross-
contamination.

[¢]

Wash hands thoroughly with soap and water.[9][13]

Caption: Safe handling workflow for 1,5-Dibromo-2,4-dimethoxybenzene.

Section 4: Chemical Stability, Storage, and
Incompatibility

The long-term stability of 1,5-Dibromo-2,4-dimethoxybenzene relies on proper storage that
isolates it from incompatible materials and adverse environmental conditions.

o Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-
ventilated area.[5][13][14] The storage location should be protected from direct sunlight and
heat sources.[14]

¢ Incompatibility: The primary chemical incompatibility is with strong oxidizing agents.[4][5][8]
The rationale is that the benzene ring, while somewhat deactivated by the bromine atoms,
can still be susceptible to oxidation, which can be a violent and exothermic reaction. It should
also be stored away from strong acids and bases.[8] Segregation is a critical safety principle.
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1,5-Dibromo-2,4-dimethoxybenzene

MUST BE SEGREGATED FROM

Incompatible Classes

Strong Acids
(e.g., H2SO4, HNO3)

Strong Bases

(e.g., NaOH, KOH)

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Click to download full resolution via product page
Caption: Storage incompatibility diagram.
Section 5: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental release or exposure.

First Aid Measures
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Exposure Route Protocol

Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, begin
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3][5][11]

Immediately remove all contaminated clothing.
_ Flush the affected skin with large amounts of
Skin Contact )
soap and water for at least 15 minutes.[4][5]

Seek medical attention if irritation persists.[5]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[3][5] Remove

contact lenses if present and easy to do.[5]

Seek immediate medical attention.[5]

Do NOT induce vomiting.[3] Rinse the mouth
) with water. Never give anything by mouth to an
Ingestion , -
unconscious person.[3][11] Call a physician or

poison control center immediately.[3]

Small-Scale Laboratory Spill Response

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is
poor, evacuate the lab.

e Protect: Wear the full PPE described in Section 3, including respiratory protection if dust is
airborne.

» Contain: Prevent the spill from spreading. Avoid generating dust.[4][13]

o Clean-Up: Gently cover the spill with an inert absorbent material like sand or vermiculite.[10]
Do not use combustible materials like sawdust.[10]

o Collect: Carefully sweep or scoop the material into a labeled, sealable container for
hazardous waste disposal.[3][13]
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o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste.[5]

Section 6: Fire-Fighting and Disposal

o Fire-Fighting: This compound is not considered a significant fire risk, but its container may
burn.[13]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[3][8] A water spray can be used to cool fire-exposed containers.[13]

o Hazardous Combustion Products: Burning may produce toxic and corrosive fumes,
including carbon monoxide, carbon dioxide, and hydrogen bromide.[4][8]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][8]

o Disposal Considerations:

o Disposal of 1,5-Dibromo-2,4-dimethoxybenzene and its containers must be handled as
hazardous waste.

o All waste disposal practices must comply with federal, state, and local regulations.[8] Do
not let the chemical enter drains or the environment.[3][9] Chemical waste generators are
responsible for correctly classifying and disposing of waste.[8][15]

Conclusion

1,5-Dibromo-2,4-dimethoxybenzene is a valuable reagent in pharmaceutical research and
development. Its safe utilization hinges on a comprehensive understanding of its potential
hazards and the diligent application of established safety protocols. By treating this compound
with the respect it deserves—employing proper engineering controls, wearing appropriate PPE,
and being prepared for emergencies—researchers can mitigate risks and continue their
important work with confidence and integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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